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Compound of Interest

Dimethyl 5-methylpyridine-2,3-
Compound Name:
dicarboxylate

Cat. No.: B173089

An In-depth Technical Guide to the Physical Properties of Dimethyl 5-methylpyridine-2,3-
dicarboxylate

Abstract

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Dimethyl 5-methylpyridine-2,3-dicarboxylate. As a key heterocyclic building
block, understanding its characteristics is paramount for researchers, chemists, and drug
development professionals who utilize it in organic synthesis. This document moves beyond a
simple data sheet, offering insights into the practical implications of these properties in
experimental design, process optimization, and material handling. We will cover its chemical
identity, physicochemical parameters, solubility, and the standard methodologies for its
characterization, ensuring a foundation of scientific integrity and practical applicability.

Chemical Identity and Molecular Structure

Unambiguous identification is the cornerstone of chemical research and development.
Dimethyl 5-methylpyridine-2,3-dicarboxylate is a substituted pyridine derivative with two
methyl ester functional groups.

e Primary Name: Dimethyl 5-methylpyridine-2,3-dicarboxylate[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b173089?utm_src=pdf-interest
https://www.benchchem.com/product/b173089?utm_src=pdf-body
https://www.benchchem.com/product/b173089?utm_src=pdf-body
https://www.benchchem.com/product/b173089?utm_src=pdf-body
https://www.benchchem.com/product/b173089?utm_src=pdf-body
https://www.benchchem.com/product/b173089?utm_src=pdf-body
https://www.echemi.com/produce/pr23022312502-dimethyl-5-methylpyridine-2-3-dicarboxylate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Synonyms: 5-Methylpyridine-2,3-dicarboxylic acid dimethyl ester, 2,3-Dimethyl 5-methyl-2,3-
pyridinedicarboxylate[1][2]

o CAS Number: 112110-16-4[1][3][4]
e Molecular Formula: C10H11NOa4[1][2][5]
e Molecular Weight: 209.20 g/mol [1][4]

The strategic placement of the methyl group at the 5-position and the dicarboxylate esters at
the 2- and 3-positions creates a molecule with specific steric and electronic properties, making
it a versatile intermediate in the synthesis of more complex molecules, particularly in the
pharmaceutical and agrochemical sectors.[6][7]

Caption: Molecular Structure of Dimethyl 5-methylpyridine-2,3-dicarboxylate.

Physicochemical Properties: A Quantitative
Overview

The physical properties of a compound dictate its behavior in both storage and reaction
conditions. The data presented below has been consolidated from various chemical suppliers
and databases.

Property Value Source(s)

White or off-white crystalline

Appearance oowder [2][8]
Melting Point 152°C - 156°C [2]
Boiling Point 292.18°C (at 760 mmHg) [1115]119]
Density 1.197 g/cm3 [111519]
Flash Point 130.506°C [1][5][9]
Refractive Index 1.515 [111519]
Purity (Typical) >97-99% (by HPLC) [3][10]
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Thermal Properties

The melting point of 152-156°C indicates that this compound is a stable solid at room
temperature with relatively strong intermolecular forces within its crystal lattice.[2] Its high
boiling point of over 290°C suggests low volatility, which is an important consideration for high-
temperature reactions to minimize loss of material.[1][5][9] The flash point of approximately
131°C is a critical safety parameter, indicating the lowest temperature at which its vapors can
ignite in the presence of an ignition source.[1][5][9]

Solubility Profile

The solubility of a reagent is fundamental to designing homogeneous reaction mixtures and
effective purification protocols. The ester functionalities lend some polarity, but the overall
molecule retains significant organic character.

Highly Soluble: N,N-Dimethylformamide (DMF), Methanol[2]

Sparingly Soluble: Glacial Acetic Acid[2]

Very Slightly Soluble: Chloroform([2]

Practically Insoluble: Water[2]

Expert Insight: The high solubility in polar aprotic solvents like DMF and polar protic solvents
like methanol makes these excellent choices for reaction media. The practical insolubility in
water is advantageous for purification; the compound can often be precipitated from an organic
reaction mixture by the addition of water, a common workup procedure.

Experimental Workflow for Property Verification

To ensure the quality and identity of a starting material, a systematic analytical workflow is
essential. This process validates the properties listed above and confirms the structural
integrity of the compound.
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Sample Receipt & Documentation
(CAS: 112110-16-4)
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Definitive Identification

Structural Confirmation
(*H NMR, 13C NMR, MS)

Quantitative Assessment
Chromatographic Purity
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(Certificate of Analysis)
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Caption: Standard workflow for the physical and chemical characterization of a research
chemical.

Rationale Behind the Workflow
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 Visual Inspection: This is a rapid, non-destructive first pass. Any deviation from the expected
appearance as a white crystalline powder could indicate contamination or degradation.[2][8]

» Solubility Assessment: This practical test confirms the compound's suitability for planned
reaction solvents and provides clues for designing extraction and crystallization procedures.

o Thermal Analysis: Differential Scanning Calorimetry (DSC) is the modern standard for
determining an accurate melting point. A sharp melting peak is indicative of high purity,
whereas a broad peak suggests the presence of impurities.

 Structural Confirmation: This is the most critical step. Proton and Carbon Nuclear Magnetic
Resonance (*H NMR, 13C NMR) provides definitive information about the molecular structure,
confirming the connectivity of atoms and the presence of all functional groups. Mass
Spectrometry (MS) confirms the molecular weight.[11]

o Chromatographic Purity: High-Performance Liquid Chromatography (HPLC) is used to
quantify the purity of the sample, typically aiming for levels above 97-99% for use in sensitive
synthetic applications.[10]

Handling and Storage Recommendations

Proper storage is crucial for maintaining the long-term integrity of Dimethyl 5-methylpyridine-
2,3-dicarboxylate.

o Storage Conditions: The compound should be stored in a tightly sealed container to prevent
moisture absorption.[3] A cool, dry, and well-ventilated area is recommended.[10] While
some suppliers suggest room temperature storage[3], others recommend refrigeration (2-
8°C) for optimal long-term stability.[10]

» Safety Precautions: Standard laboratory personal protective equipment (PPE), including
gloves and safety glasses, should be worn during handling.

Conclusion

Dimethyl 5-methylpyridine-2,3-dicarboxylate is a well-characterized solid intermediate with a
defined set of physical properties that make it amenable to a variety of applications in organic
synthesis. Its thermal stability, predictable solubility, and high purity make it a reliable building
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block for drug discovery and material science. The experimental protocols outlined herein
represent the industry standard for verifying these properties, ensuring both the quality of
research outcomes and the safety of laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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